Cas no 696601-79-3 (2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid)

2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid is a benzoimidazole derivative featuring a thioether-linked butyric acid moiety. This compound is of interest in medicinal and organic chemistry due to its potential as a building block for pharmacologically active molecules. The presence of the methyl-substituted benzoimidazole core enhances its stability and binding affinity, while the sulfanyl-butyric acid group offers versatility for further functionalization. Its structural features make it suitable for applications in drug development, particularly in designing enzyme inhibitors or receptor modulators. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in synthetic workflows. Careful handling is advised due to potential reactivity of the thioether and carboxylic acid functionalities.

2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid structure

696601-79-3 structure

Product Name:2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid

CAS No:696601-79-3

MF:C₁₂H₁₄N₂O₂S

MW:250.316761493683

CID:3078760

Update Time:2025-10-30

2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

- 2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid
- Inchi： 1S/C12H14N2O2S/c1-3-10(11(15)16)17-12-13-8-5-4-7(2)6-9(8)14-12/h4-6,10H,3H2,1-2H3,(H,13,14)(H,15,16)
- InChI Key： VEERFSCCRPWLDF-UHFFFAOYSA-N
- SMILES： S(C1=NC2C=CC(C)=CC=2N1)C(C(=O)O)CC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4

2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM377187-1g	2-[(6-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]butanoic acid	696601-79-3	95%+	1g	$353	2024-07-24
Crysdot LLC	CD11070780-5g	2-((6-Methyl-1H-benzo[d]imidazol-2-yl)thio)butanoic acid	696601-79-3	97%	5g	$874	2024-07-18

2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid Related Literature

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4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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Additional information on 2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid

Comprehensive Overview of 2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid (CAS No. 696601-79-3)

2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid (CAS No. 696601-79-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a benzimidazole core, a heterocyclic moiety known for its diverse biological activities, coupled with a butyric acid side chain, which enhances its potential applications in drug development and metabolic studies. Researchers are particularly interested in its role as a sulfur-containing derivative, which may contribute to its reactivity and binding affinity in enzymatic processes.

The growing interest in 696601-79-3 aligns with current trends in small-molecule drug discovery and targeted therapy. As the pharmaceutical industry shifts toward precision medicine, compounds like 2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid are being explored for their potential to modulate specific biological pathways. Recent studies have highlighted its relevance in enzyme inhibition and receptor binding, making it a candidate for further investigation in anti-inflammatory and anti-cancer applications. These properties are particularly relevant given the rising demand for novel therapeutics addressing chronic diseases.

From a synthetic chemistry perspective, the compound’s sulfanyl linkage offers intriguing possibilities for structure-activity relationship (SAR) studies. Chemists are leveraging this feature to design analogs with improved pharmacokinetic profiles. The 6-methyl substitution on the benzimidazole ring further fine-tunes its electronic and steric properties, which could influence its bioavailability and metabolic stability. Such modifications are critical in optimizing drug candidates for clinical trials, a topic frequently searched by professionals in medicinal chemistry and pharmacology.

In addition to its pharmaceutical potential, 2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid has applications in biochemical assays and proteomics research. Its ability to interact with thiol-containing proteins makes it a valuable tool for studying redox signaling and post-translational modifications. These areas are of high interest in systems biology, where understanding molecular interactions is key to unraveling disease mechanisms. The compound’s CAS No. 696601-79-3 is often cited in patent literature, reflecting its commercial relevance in biotech innovation.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing regulatory scrutiny on chemical synthesis, researchers are exploring sustainable methodologies to produce 696601-79-3 with minimal waste. Topics like catalyst efficiency and solvent-free reactions are frequently associated with its synthesis, addressing the broader demand for eco-friendly chemical processes in academia and industry.

In summary, 2-(6-Methyl-1H-benzoimidazol-2-ylsulfanyl)-butyric acid (CAS No. 696601-79-3) represents a versatile scaffold with multifaceted applications. Its integration into drug discovery pipelines, coupled with its utility in basic research, underscores its importance in modern science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and molecular design.